Cas no 62636-79-7 (Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]-)

• Product Name: Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]-
• CAS No: 62636-79-7
• MF: C₁₇H₁₈O₄S
• MW: 318.387423992157
• CID: 437043
• PubChem ID: 12328254
• Update Time: 2025-04-19

Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[5-(5-hydroxypentyl)-2-thienyl]carbonyl]-
• 2-[5-(5-hydroxypentyl)thiophene-2-carbonyl]benzoic acid
• DTXSID50489987
• 2-[5-(5-hydroxypentyl)-2-thenoyl]benzoic acid
• 62636-79-7

• Inchi： 1S/C17H18O4S/c18-11-5-1-2-6-12-9-10-15(22-12)16(19)13-7-3-4-8-14(13)17(20)21/h3-4,7-10,18H,1-2,5-6,11H2,(H,20,21)
• InChI Key： DUUYUBRZOJRTMO-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC=CC=2C(=O)O)=O)=CC=C1CCCCCO

Computed Properties

• Exact Mass: 318.09264
• Monoisotopic Mass: 318.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 74.6